Cas no 72724-82-4 (Benzoic acid, 2-amino-,nonyl ester)
72724-82-4 structure
Product Name:Benzoic acid, 2-amino-,nonyl ester
CAS No:72724-82-4
MF:C16H25NO2
MW:263.375204801559
CID:569452
PubChem ID:3018362
Update Time:2025-04-19
Benzoic acid, 2-amino-,nonyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-amino-,nonyl ester
- nonyl 2-aminobenzoate
- nonyl anthranilate
- 72724-82-4
- NS00062056
- EINECS 276-785-0
- SCHEMBL4257244
- AKOS006206158
- DTXSID20993541
-
- Inchi: 1S/C16H25NO2/c1-2-3-4-5-6-7-10-13-19-16(18)14-11-8-9-12-15(14)17/h8-9,11-12H,2-7,10,13,17H2,1H3
- InChI Key: KXSLATJQCYFGPZ-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1N)=O)CCCCCCCCC
Computed Properties
- Exact Mass: 263.18865
- Monoisotopic Mass: 263.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.006
- Boiling Point: 373.7°C at 760 mmHg
- Flash Point: 213.5°C
- Refractive Index: 1.518
- PSA: 52.32
Benzoic acid, 2-amino-,nonyl ester Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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